Cas no 1260858-67-0 (3-(3-tert-butylphenyl)azetidine)

• Product Name: 3-(3-tert-butylphenyl)azetidine
• CAS No: 1260858-67-0
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD17480721
• CID: 5521356
• PubChem ID: 129917150
• Update Time: 2025-05-24

3-(3-tert-butylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-[3-(1,1-dimethylethyl)phenyl]-
• 3-(3-tert-butylphenyl)azetidine

• MDL： MFCD17480721
• Inchi： 1S/C13H19N/c1-13(2,3)12-6-4-5-10(7-12)11-8-14-9-11/h4-7,11,14H,8-9H2,1-3H3
• InChI Key： MUGKZIVZEJZAPQ-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC(C(C)(C)C)=C2)C1

Additional information on 3-(3-tert-butylphenyl)azetidine

Comprehensive Overview of 3-(3-tert-butylphenyl)azetidine (CAS No. 1260858-67-0): Properties, Applications, and Industry Insights

3-(3-tert-butylphenyl)azetidine (CAS No. 1260858-67-0) is a specialized organic compound gaining attention in pharmaceutical and material science research. This azetidine derivative features a tert-butylphenyl moiety, which contributes to its unique steric and electronic properties. Researchers are increasingly interested in this compound due to its potential as a building block for drug discovery and functional materials.

The compound's molecular structure combines an azetidine ring with a 3-tert-butylphenyl substituent, creating a scaffold with interesting conformational rigidity. This structural feature makes it valuable for designing small molecule inhibitors and ligands in medicinal chemistry. Recent publications have highlighted its utility in developing kinase inhibitors and GPCR modulators, addressing current trends in targeted therapy development.

From a synthetic chemistry perspective, 3-(3-tert-butylphenyl)azetidine presents interesting challenges and opportunities. The tert-butyl group provides steric hindrance that can influence reaction pathways, while the azetidine nitrogen offers a versatile handle for further functionalization. These characteristics align with the growing demand for three-dimensional fragments in drug discovery, as they often show improved binding selectivity compared to flat aromatic systems.

The compound's physical properties are noteworthy for formulation scientists. With a calculated logP of approximately 3.2, it demonstrates balanced lipophilicity suitable for many pharmaceutical applications. Its molecular weight (203.3 g/mol) falls within the desirable range for fragment-based drug design, a hot topic in current medicinal chemistry research. These attributes make it particularly relevant to discussions about lead optimization strategies.

In material science applications, the 3-(3-tert-butylphenyl)azetidine scaffold shows promise for developing advanced polymers. The tert-butyl group can enhance thermal stability, while the azetidine ring may serve as a polymerization site or modify material properties. This dual functionality addresses industry needs for high-performance materials with tailored characteristics, particularly in electronic applications and coatings technology.

Quality control aspects of 3-(3-tert-butylphenyl)azetidine (CAS No. 1260858-67-0) follow rigorous analytical protocols. Standard characterization includes HPLC purity assessment, NMR spectroscopy, and mass spectrometry verification. These analytical procedures ensure batch-to-batch consistency, crucial for research reproducibility - a key concern in modern scientific methodology discussions.

The commercial availability of 3-(3-tert-butylphenyl)azetidine has expanded in recent years, reflecting growing research interest. Suppliers typically offer it as a white to off-white crystalline powder, with purity grades ranging from 95% to 98% for general research use. Proper storage recommendations include protection from moisture and light, following standard practices for nitrogen-containing heterocycles.

Future research directions for this compound may explore its potential in bioconjugation chemistry or as a chiral auxiliary. The azetidine nitrogen could serve as an attachment point for proteolysis-targeting chimeras (PROTACs), an emerging area in drug discovery. Additionally, its potential in asymmetric synthesis warrants investigation, given the current emphasis on stereoselective transformations.

Environmental and handling considerations for 3-(3-tert-butylphenyl)azetidine follow standard laboratory safety protocols. While not classified as hazardous under current regulations, researchers should employ appropriate personal protective equipment when handling the compound. This approach aligns with the increasing focus on green chemistry principles and laboratory safety culture in scientific workplaces.

The patent landscape surrounding 3-(3-tert-butylphenyl)azetidine derivatives shows growing activity, particularly in pharmaceutical applications. Several recent filings describe its incorporation into bioactive molecules targeting various disease pathways. This intellectual property activity reflects the compound's versatility and the pharmaceutical industry's ongoing search for novel chemical scaffolds with therapeutic potential.

Analytical challenges associated with 3-(3-tert-butylphenyl)azetidine include its characterization in complex mixtures. Advanced techniques like LC-MS/MS and 2D NMR are often employed to study its behavior in biological systems or material formulations. These methodologies address common researcher questions about compound identification and interaction analysis in complex environments.

In conclusion, 3-(3-tert-butylphenyl)azetidine (CAS No. 1260858-67-0) represents an interesting case study in modern heterocyclic chemistry. Its unique structural features and growing application potential make it a compound worth watching in both pharmaceutical development and material science innovation. As research continues to uncover new uses for this scaffold, its importance in various scientific disciplines will likely increase.